2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid

• Molecular Formula: C14H13NO5
• Molecular Weight: 275.26 g/mol
• IUPAC Name: 2-(naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid
• InChI: InChI=1S/C14H13NO5/c16-13(17)9-20-15-14(18)19-8-11-6-3-5-10-4-1-2-7-12(10)11/h1-7H,8-9H2,(H,15,18)(H,16,17)
• InChI Key: XQORSPLUKPNZOT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2COC(=O)NOCC(=O)O

Description

2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid is a chemical compound with a molecular weight of 275.26 g/mol and a purity of at least 95% . This compound is known for its versatility and is used in various scientific and industrial applications.

Preparation Methods

The synthesis of 2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid involves several steps. One common method includes the reaction of naphthalene-1-ylmethanol with chloroacetic acid in the presence of a base to form the intermediate naphthalene-1-ylmethoxyacetic acid. This intermediate is then reacted with phosgene and ammonia to yield the final product . Industrial production methods may vary, but they generally follow similar synthetic routes with optimized reaction conditions to ensure high yield and purity.

Chemical Reactions Analysis

2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of naphthalene-1,2-dicarboxylic acid derivatives.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of naphthalene-1-ylmethanol derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxycarbonyl group can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is utilized in biochemical studies to investigate enzyme mechanisms and protein interactions.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid involves its interaction with specific molecular targets. It can inhibit certain enzymes by binding to their active sites, thereby blocking their activity. This inhibition can affect various biochemical pathways, leading to changes in cellular processes . The compound’s ability to interact with enzymes and proteins makes it a valuable tool in studying molecular mechanisms and developing therapeutic agents .

Comparison with Similar Compounds

2-(Naphthalen-1-ylmethoxycarbonylamino)oxyacetic acid can be compared with other similar compounds, such as:

Naphthalene-1-ylmethoxyacetic acid: This compound lacks the aminooxy group, making it less versatile in certain chemical reactions.

Aminooxyacetic acid: While this compound shares the aminooxy group, it does not have the naphthalene moiety, which limits its applications in organic synthesis.

Naphthalene-2-yl 1-(benzamido(diethoxyphosphoryl)methyl)-1H-1,2,3-triazole-4-carboxylate: This compound has a different functional group arrangement, leading to distinct chemical properties and applications.